Cas no 1562961-25-4 (N'-hydroxy-4-propylcyclohexane-1-carboximidamide)
1562961-25-4 structure
Product Name:N'-hydroxy-4-propylcyclohexane-1-carboximidamide
CAS No:1562961-25-4
MF:C10H20N2O
MW:184.278602600098
CID:5690187
PubChem ID:65423258
Update Time:2023-10-13
N'-hydroxy-4-propylcyclohexane-1-carboximidamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-1291596
- N'-hydroxy-4-propylcyclohexane-1-carboximidamide
- 1562961-25-4
- N-hydroxy-4-propylcyclohexane-1-carboximidamide
- Cyclohexanecarboximidamide, N-hydroxy-4-propyl-
-
- Inchi: 1S/C10H20N2O/c1-2-3-8-4-6-9(7-5-8)10(11)12-13/h8-9,13H,2-7H2,1H3,(H2,11,12)
- InChI Key: HPPFEMDYDYAFEI-UHFFFAOYSA-N
- SMILES: O/N=C(/C1CCC(CCC)CC1)\N
Computed Properties
- Exact Mass: 184.157563266g/mol
- Monoisotopic Mass: 184.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 1.13±0.1 g/cm3(Predicted)
- Boiling Point: 281.6±23.0 °C(Predicted)
- pka: 7.35±0.69(Predicted)
N'-hydroxy-4-propylcyclohexane-1-carboximidamide Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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